Cas no 161853-74-3 (3-Butenoicacid,2-amino-2-methyl-,methylester(9CI))

• Product Name: 3-Butenoicacid,2-amino-2-methyl-,methylester(9CI)
• CAS No: 161853-74-3
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 1020240
• Update Time: 2023-04-02

3-Butenoicacid,2-amino-2-methyl-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Butenoicacid,2-amino-2-methyl-,methylester(9CI)
• 3-Butenoic acid, 2-amino-2-methyl-, methyl ester

• Inchi： 1S/C6H11NO2/c1-4-6(2,7)5(8)9-3/h4H,1,7H2,2-3H3
• InChI Key： UNFACILPSYDMCT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(N)(C)C=C

Computed Properties

• Exact Mass: 129.079
• Monoisotopic Mass: 129.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2